molecular formula C16H9ClO B8805522 8-Chloronaphtho[2,1-b]benzofuran

8-Chloronaphtho[2,1-b]benzofuran

Cat. No.: B8805522
M. Wt: 252.69 g/mol
InChI Key: LRGOFBJOPJHXGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Chloronaphtho[2,1-b]benzofuran is a useful research compound. Its molecular formula is C16H9ClO and its molecular weight is 252.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H9ClO

Molecular Weight

252.69 g/mol

IUPAC Name

8-chloronaphtho[2,1-b][1]benzofuran

InChI

InChI=1S/C16H9ClO/c17-13-7-3-6-12-15-11-5-2-1-4-10(11)8-9-14(15)18-16(12)13/h1-9H

InChI Key

LRGOFBJOPJHXGC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC3=C2C4=C(O3)C(=CC=C4)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 300-mL recovery flask were put 3.1 g (11 mmol) of 1-(3-chloro-2-fluorophenyl)-2-naphthol, 70 mL of N-methyl-2-pyrrolidone, and 4.2 g (31 mmol) of potassium carbonate, and this mixture was stirred at 150° C. in air for 7 hours. After stirring, about 50 mL of water and about 50 mL of hydrochloric acid (1.0 mol/L) were added to the resulting mixture. To the resulting solution was added about 100 mL of ethyl acetate; then, the aqueous layer was subjected to extraction with ethyl acetate three times. The solution of the extract combined with the organic layer was washed with a saturated aqueous solution of sodium hydrogen carbonate and a saturated aqueous solution of sodium chloride, and magnesium sulfate was then added. The mixture was gravity-filtered, and the resulting filtrate was concentrated to give 2.9 g of a pale brown solid of a target substance in a yield of over 99%.
Name
1-(3-chloro-2-fluorophenyl)-2-naphthol
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
Quantity
4.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

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